Cas no 312633-84-4 (1,2,4-Oxadiazole, 3-(4-nitrophenyl)-5-(trifluoromethyl)-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-nitrophenyl)-5-(trifluoromethyl)-
• CAS No: 312633-84-4
• MF: C₉H₄F₃N₃O₃
• MW: 259.141571998596
• CID: 3935945
• PubChem ID: 781012
• Update Time: 2025-04-22

1,2,4-Oxadiazole, 3-(4-nitrophenyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-nitrophenyl)-5-(trifluoromethyl)-
• DB-203760
• SCHEMBL1831956
• AKOS000617900
• 312633-84-4
• RRQWOYSTKGVUOF-UHFFFAOYSA-N
• 3-(4-nitrophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole

• Inchi： 1S/C9H4F3N3O3/c10-9(11,12)8-13-7(14-18-8)5-1-3-6(4-2-5)15(16)17/h1-4H
• InChI Key： RRQWOYSTKGVUOF-UHFFFAOYSA-N
• SMILES： O1C(C(F)(F)F)=NC(C2=CC=C([N+]([O-])=O)C=C2)=N1

Computed Properties

• Exact Mass: 259.02047548Da
• Monoisotopic Mass: 259.02047548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles